Cas no 64130-73-0 (Benzoxazole, 5,7-bis(1,1-dimethylethyl)-2-methyl-)

Benzoxazole, 5,7-bis(1,1-dimethylethyl)-2-methyl- structure
64130-73-0 structure
Product Name:Benzoxazole, 5,7-bis(1,1-dimethylethyl)-2-methyl-
CAS No:64130-73-0
MF:C16H23NO
MW:245.359924554825
CID:424929
PubChem ID:15751028
Update Time:2025-04-19

Benzoxazole, 5,7-bis(1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 5,7-bis(1,1-dimethylethyl)-2-methyl-
    • 5,7-ditert-butyl-2-methyl-1,3-benzoxazole
    • 5,7-Di-tert-butyl-2-methyl-1,3-benzoxazole
    • 64130-73-0
    • 5,7-ditert-butyl-2-methyl-benzooxazole
    • DTXSID50577974
    • Inchi: 1S/C16H23NO/c1-10-17-13-9-11(15(2,3)4)8-12(14(13)18-10)16(5,6)7/h8-9H,1-7H3
    • InChI Key: WJIWWYOXMATZRP-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2=CC(=CC(=C12)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 245.17809
  • Monoisotopic Mass: 245.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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